Cas no 847906-32-5 (1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-)

1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL- structure
847906-32-5 structure
Product Name:1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-
CAS No:847906-32-5
MF:C10H9N3
MW:171.198561429977
CID:3222073
PubChem ID:22259198
Update Time:2025-04-21

1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-
    • 5,7-dimethyl-1H-indazole-3-carbonitrile
    • DTXSID501280339
    • 847906-32-5
    • SCHEMBL5768156
    • LNTUKRXOERVQEC-UHFFFAOYSA-N
    • Inchi: 1S/C10H9N3/c1-6-3-7(2)10-8(4-6)9(5-11)12-13-10/h3-4H,1-2H3,(H,12,13)
    • InChI Key: LNTUKRXOERVQEC-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C)C=C2C)C(C#N)=N1

Computed Properties

  • Exact Mass: 171.079647300Da
  • Monoisotopic Mass: 171.079647300Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.5Ų
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